Cas no 1082041-91-5 (4-Chloro-1H-indazole-5-carbonitrile)

• Product Name: 4-Chloro-1H-indazole-5-carbonitrile
• CAS No: 1082041-91-5
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• MDL: MFCD11007934
• CID: 4560147
• PubChem ID: 53399359
• Update Time: 2025-05-21

4-Chloro-1H-indazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-indazole-5-carbonitrile
• 4-Chloro-5-cyano (1H)indazole
• AMY24475
• 2743AJ
• 1h-indazole-5-carbonitrile,4-chloro-
• SB30513
• MFCD11007934
• EN300-4296241
• E81534
• 1082041-91-5
• DTXSID801292923
• SCHEMBL13745163
• AKOS006304177
• CS-0131066
• 4-Chloro-1H-indazole-5-carbonitrile

• MDL： MFCD11007934
• Inchi： 1S/C8H4ClN3/c9-8-5(3-10)1-2-7-6(8)4-11-12-7/h1-2,4H,(H,11,12)
• InChI Key： HKLXPJOGSHCVGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 177.0093748 g/mol
• Monoisotopic Mass: 177.0093748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5
• Molecular Weight: 177.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Chloro-1H-indazole-5-carbonitrile

4-Chloro-1H-indazole-5-carbonitrile: A Comprehensive Overview

4-Chloro-1H-indazole-5-carbonitrile (CAS No. 1082041-91-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of a chlorine atom at the 4-position and a cyano group at the 5-position imparts unique chemical and biological properties to this molecule, making it a valuable compound for various research and development applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Chloro-1H-indazole-5-carbonitrile through multi-step processes involving nucleophilic aromatic substitution and cyclization reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern catalytic systems and reaction conditions. The ability to synthesize this compound in large quantities has facilitated its use in preclinical studies, where it has demonstrated promising biological activities.

One of the most notable applications of 4-Chloro-1H-indazole-5-carbonitrile is its potential as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs. Its mechanism of action involves the inhibition of key enzymes and signaling pathways that are critical for cancer cell proliferation and survival. For instance, research has highlighted its ability to modulate the activity of protein kinase B (Akt) and mammalian target of rapamycin (mTOR), which are often overactivated in malignant tumors.

Beyond its anticancer properties, 4-Chloro-1H-indazole-5-carbonitrile has also been investigated for its potential in other therapeutic areas. For example, it has shown promise as an antimicrobial agent, demonstrating potent activity against a range of bacterial and fungal pathogens. This dual functionality underscores the versatility of indazole derivatives as scaffolds for drug discovery.

The structural uniqueness of 4-Chloro-1H-indazole-5-carbonitrile lies in its indazole core, which provides a rigid framework for further chemical modifications. Researchers have exploited this feature to develop analogs with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. These efforts have been supported by computational modeling techniques, including molecular docking and QSAR analysis, which have provided insights into the structure-activity relationships of this compound class.

In conclusion, 4-Chloro-1H-indazole-5-carbonitrile represents a compelling candidate for drug development due to its diverse biological activities and structural flexibility. As research continues to uncover new applications and mechanisms of action, this compound is expected to play an increasingly important role in the advancement of medicinal chemistry.